Cas no 428518-37-0 ((3R)-5-oxopyrrolidine-3-carboxylic acid)

(3R)-5-oxopyrrolidine-3-carboxylic acid is a chiral γ-lactam derivative with a carboxylic acid functional group, serving as a valuable intermediate in organic synthesis and pharmaceutical applications. Its stereospecific (R)-configuration makes it particularly useful in the preparation of enantiomerically pure compounds, including active pharmaceutical ingredients (APIs) and peptidomimetics. The compound’s rigid pyrrolidine ring and reactive carbonyl group enable its use in cyclization and derivatization reactions. It is also employed in the synthesis of proline analogs and other bioactive molecules. High purity and well-defined stereochemistry ensure consistent performance in research and industrial processes. Suitable for use under controlled conditions, it requires proper handling due to its reactivity.

(3R)-5-oxopyrrolidine-3-carboxylic acid structure

428518-37-0 structure

Product Name:(3R)-5-oxopyrrolidine-3-carboxylic acid

CAS No:428518-37-0

MF:C₅H₇NO₃

MW:129.113981485367

MDL:MFCD13194689

CID:836234

PubChem ID:28063204

Update Time:2025-06-09

(3R)-5-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- (3R)-5-oxo-3-Pyrrolidinecarboxylic acid
- 3-Pyrrolidinecarboxylic acid, 5-oxo-, (3R)-
- (3R)-5-oxopyrrolidine-3-carboxylic acid
- SCHEMBL761123
- EN300-95976
- (R)-5-Oxopyrrolidine-3-carboxylic acid
- 428518-37-0
- P11664
- AKOS025291108
- AS-78848
- MFCD13194689
- CS-0056778
- DB-179464
- (R)-5-Oxopyrrolidine-3-carboxylicacid
- GZVHQYZRBCSHAI-GSVOUGTGSA-N
- MDL： MFCD13194689
- Inchi： 1S/C5H7NO3/c7-4-1-3(2-6-4)5(8)9/h3H,1-2H2,(H,6,7)(H,8,9)/t3-/m1/s1
- InChI Key： GZVHQYZRBCSHAI-GSVOUGTGSA-N
- SMILES： O=C1C[C@@H](C(=O)O)CN1

Computed Properties

Exact Mass: 129.042593085g/mol
Monoisotopic Mass: 129.042593085g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 154
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.2
Topological Polar Surface Area: 66.4Å²

(3R)-5-oxopyrrolidine-3-carboxylic acid Pricemore >>

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